Cas no 2228124-15-8 (2-amino-2-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}acetic acid)

2-Amino-2-{1-[5-(trifluoromethyl)furan-2-yl]cyclopropyl}acetic acid is a specialized organic compound featuring a cyclopropyl group fused with a trifluoromethyl-substituted furan ring and an aminoacetic acid moiety. Its unique structure imparts distinct reactivity and potential applications in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the cyclopropane ring introduces conformational rigidity, making it valuable for structure-activity relationship studies. The amino acid functionality allows for further derivatization or incorporation into peptide-like frameworks. This compound is particularly useful as a building block in the synthesis of biologically active molecules, offering versatility for drug discovery and material science applications.
2-amino-2-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}acetic acid structure
2228124-15-8 structure
Product Name:2-amino-2-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}acetic acid
CAS No:2228124-15-8
MF:C10H10F3NO3
MW:249.18651342392
CID:6213988
PubChem ID:165792933
Update Time:2025-05-20

2-amino-2-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}acetic acid
    • 2-amino-2-{1-[5-(trifluoromethyl)furan-2-yl]cyclopropyl}acetic acid
    • 2228124-15-8
    • EN300-1973818
    • Inchi: 1S/C10H10F3NO3/c11-10(12,13)6-2-1-5(17-6)9(3-4-9)7(14)8(15)16/h1-2,7H,3-4,14H2,(H,15,16)
    • InChI Key: MOMJOAZUKYRACI-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(C2(C(C(=O)O)N)CC2)O1)(F)F

Computed Properties

  • Exact Mass: 249.06127767g/mol
  • Monoisotopic Mass: 249.06127767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 76.5Ų

2-amino-2-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}acetic acid Pricemore >>

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Additional information on 2-amino-2-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}acetic acid

Comprehensive Overview of 2-amino-2-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}acetic acid (CAS No. 2228124-15-8)

2-amino-2-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}acetic acid (CAS No. 2228124-15-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropyl and trifluoromethyl furan moieties, exhibits promising properties for drug discovery and material science applications. Its molecular structure combines a reactive amino acid backbone with a furan ring, making it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in 2-amino-2-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}acetic acid is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory and metabolic disorders. The trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, critical factors in drug design. Recent studies highlight its utility in developing next-generation therapeutics for conditions like diabetes and autoimmune diseases.

In the agrochemical sector, 2-amino-2-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}acetic acid is being investigated for its potential as a pesticide intermediate. The furan and cyclopropyl groups contribute to its bioactivity, offering a pathway for creating environmentally friendly crop protection agents. With the increasing demand for sustainable agriculture, this compound aligns with the industry's shift toward greener solutions.

The synthesis of 2-amino-2-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}acetic acid involves multi-step organic reactions, including cyclopropanation and amino acid coupling. Advanced techniques like microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These innovations address common challenges in producing high-value intermediates, such as scalability and cost-efficiency.

From a commercial perspective, the market for 2-amino-2-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}acetic acid is expanding, driven by its applications in pharmaceuticals and agrochemicals. Suppliers and manufacturers are focusing on custom synthesis services to meet the diverse needs of research institutions and industries. The compound's patent landscape is also evolving, with several filings highlighting its therapeutic and agricultural potential.

For researchers and industry professionals, understanding the physicochemical properties of 2-amino-2-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}acetic acid is crucial. Key parameters include its solubility, melting point, and stability under various conditions. These properties influence its formulation and handling, ensuring optimal performance in end-use applications.

In conclusion, 2-amino-2-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}acetic acid (CAS No. 2228124-15-8) represents a cutting-edge compound with broad applications in drug discovery and agrochemical innovation. Its unique structural features and functional groups make it a valuable asset for scientists and manufacturers alike. As research progresses, this compound is poised to play a pivotal role in addressing global challenges in health and agriculture.

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